N~2~-[(4-bromophenyl)sulfonyl]-N~2~-cyclohexyl-N~1~-(2-ethylphenyl)glycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-cyclohexylamino]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C22H27BrN2O3S/c1-2-17-8-6-7-11-21(17)24-22(26)16-25(19-9-4-3-5-10-19)29(27,28)20-14-12-18(23)13-15-20/h6-8,11-15,19H,2-5,9-10,16H2,1H3,(H,24,26)
• InChI Key: SQYXSVOAKYDADF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C22H27BrN2O3S
• Molecular Weight: 479.4 g/mol

Description

The compound “N~2~-[(4-bromophenyl)sulfonyl]-N~2~-cyclohexyl-N~1~-(2-ethylphenyl)glycinamide” is a complex organic molecule that contains several functional groups. It has a sulfonyl group attached to a 4-bromophenyl group, a cyclohexyl group, and a 2-ethylphenyl group attached to a glycinamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl, bromophenyl, cyclohexyl, and ethylphenyl groups would contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the other reactants present. The bromine atom on the phenyl group could potentially be replaced in a substitution reaction. The sulfonyl group might also undergo reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and bromophenyl groups could potentially make the compound more polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with. Without specific information about its intended use or biological target, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when handling chemical substances.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, further studies could be conducted to optimize its structure, improve its efficacy, and assess its safety.